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Introduction: The Role of Irgacure 907 in Radical
Photopolymerization
Irgacure 907, chemically known as 2-Methyl-4′-(methylthio)-2-morpholinopropiophenone, is a

highly efficient, solid-phase, free-radical Type I photoinitiator.[1] Its primary function is to absorb

ultraviolet (UV) energy and subsequently generate reactive radical species, which in turn

initiate the polymerization of unsaturated monomers and oligomers, such as acrylates and

vinyls.[1] This rapid, light-induced curing process, known as photopolymerization, is a

cornerstone of modern materials science, enabling the solvent-free, on-demand fabrication of

everything from protective coatings and printing inks to advanced biomaterials for drug delivery

and tissue engineering.

What sets Irgacure 907 apart is its exceptional efficiency, particularly in pigmented or optically

dense formulations where UV light penetration can be a significant challenge.[1][2] This is

attributed to its strong absorption characteristics in the near-UV range.[1][2] Furthermore, as a

Norrish Type I photoinitiator, it undergoes a direct photo-cleavage reaction upon UV exposure,

a mechanism that is both rapid and highly effective.[3]

This document serves as a comprehensive guide for researchers, scientists, and drug

development professionals on the effective utilization of Irgacure 907 in photopolymerization

protocols. We will delve into the underlying photochemical mechanisms, provide detailed
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experimental procedures, and offer insights into optimizing your photopolymerization

workflows.

Section 1: The Science of Irgacure 907 - Mechanism
of Action
Understanding the photochemical pathway of Irgacure 907 is paramount to its successful

application. The process begins with the absorption of UV photons and culminates in the

formation of a cross-linked polymer network.

UV Absorption and Excitation
Irgacure 907 exhibits a broad absorption spectrum in the UV-A region, typically between 330

and 385 nm, with distinct absorption peaks around 231 nm and 307 nm.[1][4] This absorption

profile is critical as it must overlap with the emission spectrum of the UV light source to ensure

efficient energy transfer.

The Norrish Type I Cleavage Pathway
Upon absorbing a photon, the Irgacure 907 molecule transitions from its ground state (S₀) to an

excited singlet state (S₁). Through a process called intersystem crossing (ISC), it rapidly

converts to a more stable, longer-lived excited triplet state (T₁).[3] It is from this triplet state that

the key event, α-cleavage (a Norrish Type I reaction), occurs.[3] This bond scission results in

the formation of two distinct radical species: a benzoyl radical and an aminoalkyl radical.
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Figure 1: Photochemical mechanism of Irgacure 907.

Initiation and Propagation
These newly formed free radicals are highly reactive and will readily attack the carbon-carbon

double bonds of the monomer and oligomer species present in the formulation. This initiates

the polymerization process. The reaction then propagates in a chain-like fashion, rapidly

converting the liquid resin into a solid, cross-linked polymer network.
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Section 2: Practical Considerations and Formulation
Guidelines
The success of photopolymerization with Irgacure 907 hinges on careful formulation and

consideration of several key parameters.

Recommended Concentration
The optimal concentration of Irgacure 907 is application-dependent. Higher concentrations can

lead to faster curing but may also result in increased brittleness and potential yellowing of the

final product. Conversely, lower concentrations may lead to incomplete curing, especially in

thick or pigmented systems.

Application
Recommended
Concentration (% w/w)

Notes

Clear Coatings & Varnishes 0.1 - 1.0%

Often used with a co-initiator

like Irgacure 184 (2-5%) to

balance surface and through-

cure.[1]

Pigmented Inks (Screen) 2.0 - 4.0%

May be combined with a

thioxanthone sensitizer (e.g.,

ITX) to enhance performance.

[1]

Pigmented Inks (Offset) 4.0 - 6.0%

Higher concentrations are

needed to overcome light

absorption by the pigments.[1]

Photoresists 3.0 - 6.0%

Table 1: Recommended starting concentrations of Irgacure 907 for various applications.

Solubility
Irgacure 907 is a solid powder and must be completely dissolved in the photopolymer resin to

ensure uniform initiation. Gentle heating and stirring can aid in dissolution. It is important to
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verify solubility in your specific monomer/oligomer blend.

Solvent/Monomer Solubility ( g/100g at 20°C)

Acetone >50

Toluene >50

Butyl Acetate ~30

Hexanediol Diacrylate (HDDA) ~25

Oligomeric Acrylate ~18

Methanol 8

Table 2: Solubility of Irgacure 907 in common solvents and monomers.[5]

Co-initiators and Sensitizers
For certain applications, particularly those requiring enhanced surface cure or curing of thick,

pigmented films, the use of a co-initiator or sensitizer is beneficial.

α-Hydroxyketones (e.g., Irgacure 184): These are excellent for promoting surface cure and

are often used in combination with Irgacure 907 for a balanced cure profile.[1][6]

Thioxanthones (e.g., ITX): These act as photosensitizers, absorbing light at wavelengths

where Irgacure 907 may have lower absorption and then transferring that energy to the

photoinitiator. This is particularly useful in pigmented systems.[1][6]

Section 3: Experimental Protocol - A Step-by-Step
Guide
This protocol provides a general framework for photopolymerization using Irgacure 907. It

should be adapted based on the specific requirements of your application.

Materials and Equipment
Irgacure 907 (CAS: 71868-10-5)
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Monomer/Oligomer Blend: (e.g., acrylates, methacrylates)

Solvent: (if necessary for dissolution)

UV Curing System: (e.g., mercury lamp, UV-LED with appropriate wavelength output)

Radiometer: To measure UV intensity

Magnetic Stirrer and Hot Plate

Substrate for Curing

Appropriate Personal Protective Equipment (PPE): Safety glasses, gloves, lab coat.

Safety Precautions
Irgacure 907 is harmful if swallowed and may cause long-term adverse effects in the aquatic

environment.[1][7]

It is also suspected of damaging fertility or the unborn child.

Always consult the Safety Data Sheet (SDS) before handling.

Work in a well-ventilated area and avoid creating dust.[8]

UV radiation is harmful to the eyes and skin. Use appropriate UV shielding and wear UV-

blocking safety glasses.

Protocol Workflow
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Figure 2: General experimental workflow for photopolymerization.
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Preparation of the Photopolymer Resin:

Accurately weigh the desired amount of Irgacure 907 based on the total weight of your

monomer/oligomer blend (refer to Table 1 for starting concentrations).

In a suitable container (e.g., an amber glass vial to protect from ambient light), combine

the Irgacure 907 with the liquid resin.

Gently heat the mixture (typically to 50-60°C) while stirring until the Irgacure 907 is

completely dissolved.[9] The solution should be clear and free of any solid particles.

Allow the solution to cool to room temperature before use.

Application and Curing:

Apply a uniform layer of the prepared resin onto your desired substrate. The thickness of

the resin layer will significantly impact the required curing time.

Place the coated substrate under the UV light source. The distance between the lamp and

the substrate should be consistent to ensure reproducible UV intensity.

Expose the resin to UV radiation. The required exposure time will depend on the UV

intensity, the concentration of Irgacure 907, the thickness of the coating, and the presence

of any pigments or fillers.

Curing can be monitored by checking for a tack-free surface.

Optimization and Troubleshooting:

Incomplete Curing: This may be due to insufficient UV dose (increase exposure time or

intensity), low photoinitiator concentration, or oxygen inhibition at the surface. For surface

cure issues, consider working in an inert atmosphere (e.g., nitrogen) or using a co-initiator

like Irgacure 184.[2]

Yellowing: This can occur with excessive concentrations of Irgacure 907 or prolonged UV

exposure. A lower concentration is recommended to minimize yellowing.[6]
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Poor Through-Cure: In thick or highly pigmented samples, the UV light may not penetrate

sufficiently. Consider using a longer wavelength UV source or a co-initiator that absorbs at

longer wavelengths, such as Irgacure 819.[2]

Conclusion
Irgacure 907 is a versatile and highly effective photoinitiator for a broad range of

photopolymerization applications. By understanding its photochemical mechanism and

carefully controlling formulation and curing parameters, researchers can achieve rapid and

efficient polymerization. The protocols and guidelines presented herein provide a solid

foundation for the successful implementation of Irgacure 907 in your research and

development endeavors.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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